Cas no 1785079-66-4 (3-(dimethylamino)oxetane-3-carboxylic acid)

• Product Name: 3-(dimethylamino)oxetane-3-carboxylic acid
• CAS No: 1785079-66-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD28539227
• CID: 5096098
• PubChem ID: 84716299
• Update Time: 2026-03-02

3-(dimethylamino)oxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)oxetane-3-carboxylic acid
• 3-Oxetanecarboxylic acid, 3-(dimethylamino)-
• MFCD28539227
• 3-(Dimethylamino)oxetane-3-carboxylicacid
• CS-0309695
• 1785079-66-4
• PS-17118
• D96724
• SY322274

• MDL： MFCD28539227
• Inchi： 1S/C6H11NO3/c1-7(2)6(5(8)9)3-10-4-6/h3-4H2,1-2H3,(H,8,9)
• InChI Key： QQJVQJNOUUGBOH-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C)(C(O)=O)C1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(dimethylamino)oxetane-3-carboxylic acid

Recent Advances in the Application of 3-(Dimethylamino)oxetane-3-carboxylic acid (CAS: 1785079-66-4) in Chemical Biology and Pharmaceutical Research

3-(Dimethylamino)oxetane-3-carboxylic acid (CAS: 1785079-66-4) has recently emerged as a promising building block in medicinal chemistry and chemical biology due to its unique structural features and versatile reactivity. This oxetane derivative has attracted significant attention for its potential in drug discovery, particularly in the design of novel bioactive molecules and prodrugs. Recent studies have highlighted its utility as a key intermediate in the synthesis of pharmacologically active compounds, leveraging its ability to modulate physicochemical properties and enhance metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 3-(dimethylamino)oxetane-3-carboxylic acid in the development of kinase inhibitors. The researchers utilized this compound as a core scaffold to create a series of ATP-competitive inhibitors with improved selectivity profiles. The oxetane ring was found to contribute significantly to the binding affinity while maintaining favorable pharmacokinetic properties, as evidenced by in vitro and in vivo studies. The compound's CAS number (1785079-66-4) has since become increasingly referenced in patent applications related to kinase modulator development.

In the field of antibody-drug conjugates (ADCs), 3-(dimethylamino)oxetane-3-carboxylic acid has shown particular promise as a linker component. A recent Nature Biotechnology publication described its use in creating pH-sensitive linkers that demonstrate enhanced stability in circulation while allowing for efficient payload release in the acidic tumor microenvironment. The dimethylamino group was found to play a crucial role in modulating the hydrolysis kinetics of the linker, offering researchers precise control over drug release profiles.

Structural biology studies employing X-ray crystallography have provided new insights into the conformational preferences of molecules containing the 3-(dimethylamino)oxetane-3-carboxylic acid moiety. Research published in ACS Chemical Biology revealed that this structural motif can induce specific protein-ligand interactions through its unique spatial arrangement of functional groups. These findings have important implications for rational drug design, particularly in cases where traditional carboxylic acid bioisosteres fail to achieve optimal target engagement.

The synthetic accessibility of 3-(dimethylamino)oxetane-3-carboxylic acid has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, cost-effective synthesis route that maintains high enantiomeric purity, addressing previous challenges in large-scale production. This development is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) technology have further expanded the utility of 3-(dimethylamino)oxetane-3-carboxylic acid. Recent work published in Cell Chemical Biology demonstrated its effectiveness as a linker component in ternary complex formation, where its optimal length and flexibility contributed to enhanced degradation efficiency of target proteins. The dimethylamino group was shown to participate in critical molecular interactions that stabilize the E3 ligase-PROTAC-target protein complex.

Looking forward, the unique properties of 3-(dimethylamino)oxetane-3-carboxylic acid (1785079-66-4) position it as a valuable tool in addressing current challenges in drug development, particularly in the areas of bioavailability optimization and targeted drug delivery. Ongoing research is exploring its potential in nucleic acid therapeutics and as a component of novel biomaterials, suggesting that its applications will continue to expand across multiple therapeutic modalities.